Cas no 1804890-64-9 (Methyl 4-chloro-3-(trifluoromethyl)picolinate)

• Product Name: Methyl 4-chloro-3-(trifluoromethyl)picolinate
• CAS No: 1804890-64-9
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4802761
• Update Time: 2025-05-19

Methyl 4-chloro-3-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-(trifluoromethyl)picolinate

• Inchi： 1S/C8H5ClF3NO2/c1-15-7(14)6-5(8(10,11)12)4(9)2-3-13-6/h2-3H,1H3
• InChI Key： QXGNHCDAGCUWNS-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C(=O)OC)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-chloro-3-(trifluoromethyl)picolinate

Recent Advances in the Application of Methyl 4-chloro-3-(trifluoromethyl)picolinate (CAS: 1804890-64-9) in Chemical Biology and Pharmaceutical Research

Methyl 4-chloro-3-(trifluoromethyl)picolinate (CAS: 1804890-64-9) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its utility in the construction of heterocyclic frameworks, which are pivotal in drug discovery. This research briefing synthesizes the latest findings on the compound's applications, synthetic methodologies, and biological relevance, providing a comprehensive update for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of novel picolinamide derivatives with potent herbicidal activity. The research team optimized a one-pot synthesis route using Methyl 4-chloro-3-(trifluoromethyl)picolinate, achieving yields of 85-92% with excellent purity. These derivatives showed remarkable efficacy against resistant weed species, with EC50 values in the low micromolar range, suggesting potential for next-generation agrochemical development.

In pharmaceutical applications, a breakthrough was reported in Bioorganic & Medicinal Chemistry Letters (2024), where researchers utilized 1804890-64-9 to develop a new class of kinase inhibitors. The trifluoromethyl group at the 3-position proved critical for binding affinity, as confirmed by X-ray crystallography studies. The lead compound exhibited nanomolar inhibition against JAK3 kinase while maintaining high selectivity over other JAK family members, addressing a longstanding challenge in inflammatory disease treatment.

The compound's unique physicochemical properties have also enabled advancements in chemical biology probes. A recent ACS Chemical Biology publication (2024) detailed its incorporation into photoaffinity labeling reagents for studying protein-ligand interactions. The chlorine atom at the 4-position served as an ideal handle for further functionalization, while the trifluoromethyl group enhanced membrane permeability, making these probes particularly valuable for live-cell imaging studies.

From a synthetic chemistry perspective, several innovative methodologies have been developed to access 1804890-64-9 and its derivatives. A notable 2024 Organic Process Research & Development paper presented a continuous flow chemistry approach that reduced reaction times from hours to minutes while improving safety profile. This technological advancement addresses previous scalability challenges associated with batch processing of halogenated picolinates.

Emerging research directions include the exploration of 1804890-64-9 in PROTAC (Proteolysis Targeting Chimera) development, as reported in a 2024 Nature Chemical Biology preprint. The compound's structural features make it an attractive warhead for E3 ligase recruitment, with preliminary data showing successful degradation of several challenging drug targets. This application could significantly expand the compound's utility in targeted protein degradation therapies.

In conclusion, Methyl 4-chloro-3-(trifluoromethyl)picolinate continues to demonstrate versatile applications across multiple research domains. Its unique chemical structure serves as a valuable scaffold for developing compounds with tailored biological activities. Future research directions likely include further exploration of its use in covalent inhibitor design and as a building block for RNA-targeting small molecules, areas that are currently gaining momentum in drug discovery pipelines.